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Compound of Interest

Compound Name: 1-Bromo-4-cyclopropoxybenzene

Cat. No.: B1524294 Get Quote

An In-Depth Technical Guide to 1-Bromo-4-cyclopropylbenzene for Advanced Research and

Development

This guide provides a comprehensive technical overview of 1-Bromo-4-cyclopropylbenzene, a

key building block in modern organic synthesis. It is intended for researchers, chemists, and

professionals in the field of drug discovery and materials science who require detailed

information on its properties, synthesis, and applications.

Introduction and Strategic Importance
1-Bromo-4-cyclopropylbenzene is an aromatic compound featuring a benzene ring substituted

with a bromine atom and a cyclopropyl group. This unique combination of a reactive bromine

handle, suitable for a wide range of cross-coupling reactions, and the metabolically robust,

conformationally constrained cyclopropyl group makes it a highly valuable intermediate in

medicinal chemistry and agrochemical research.[1][2] Its structure is a recurring motif in the

development of novel therapeutic agents, most notably as a precursor to advanced selective

sodium-glucose cotransporter 2 (SGLT2) inhibitors used in the treatment of diabetes.[2] This

guide will delve into the core identifiers, physicochemical properties, synthetic routes, and

safety protocols associated with this versatile reagent.

Compound Identification and Chemical Descriptors
Accurate identification is paramount in chemical research and procurement. The following table

summarizes the key identifiers for 1-Bromo-4-cyclopropylbenzene.
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Identifier Value Source(s)

CAS Number 1124-14-7 [1][3][4][5][6]

IUPAC Name 1-bromo-4-cyclopropylbenzene [1][3][5]

Synonyms

4-Bromocyclopropylbenzene,

(4-Bromophenyl)cyclopropane,

4-Cyclopropylbromobenzene

[3][5]

Molecular Formula C₉H₉Br [1][3][5]

Molecular Weight 197.07 g/mol [1][3][5]

InChI
InChI=1S/C9H9Br/c10-9-5-3-

8(4-6-9)7-1-2-7/h3-7H,1-2H2
[1][4]

InChIKey
JRDNBWVMEFUNCQ-

UHFFFAOYSA-N
[1][4][5]

SMILES C1CC1C2=CC=C(C=C2)Br [1]

MDL Number MFCD00101828 [3][4]

PubChem CID 12221355 [1][3]

EC Number 691-030-9 [1]

Physicochemical and Spectroscopic Properties
The physical and chemical characteristics of 1-Bromo-4-cyclopropylbenzene are crucial for its

handling, storage, and use in reactions.
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Property Value Source(s)

Physical Form

Colorless to light yellow

transparent liquid or

solid/semi-solid

[2][4]

Boiling Point 231 °C [5]

Flash Point 96 °C [5]

Density 1.474 g/cm³ [5]

Purity Typically >97% [4][7]

Storage

Sealed in a dry, cool, well-

ventilated place at room

temperature

[4][8][9]

Spectroscopic Data
Spectroscopic data is essential for structure confirmation and purity analysis. Experimental and

computed spectra for 1-Bromo-4-cyclopropylbenzene are widely available.

¹H NMR & ¹³C NMR: Nuclear Magnetic Resonance spectra are available for structural

elucidation.[1][6][10]

Mass Spectrometry (MS): GC-MS data confirms the molecular weight and fragmentation

pattern.[1][10]

Infrared Spectroscopy (IR): IR spectra, including vapor phase, are available to identify

functional groups.[1][10][11]

Synthesis Protocol: Electrophilic Aromatic
Bromination
A common and efficient method for the preparation of 1-Bromo-4-cyclopropylbenzene is the

direct electrophilic bromination of cyclopropylbenzene. The cyclopropyl group is an ortho-,

para-directing activator, leading to high regioselectivity for the para-substituted product.
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Experimental Workflow: Bromination of
Cyclopropylbenzene

Reactants & Conditions

Reaction Workup Purification
Cyclopropylbenzene in Chloroform

Quench with 10% aq. Na₂SO₃

Slow addition of Br₂

Bromine (Br₂)

Temperature: -78 °C

Extract with Chloroform Wash with sat. aq. NaCl Dry over MgSO₄ Concentrate under reduced pressure Silica Gel Chromatography (Hexane) 1-Bromo-4-cyclopropylbenzene (Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-4-cyclopropylbenzene.

Step-by-Step Methodology
This protocol is adapted from established synthetic procedures.[2]

Reaction Setup: Dissolve cyclopropylbenzene (1.0 eq) in a suitable solvent such as

chloroform in a flask equipped for stirring and low-temperature control.

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

Bromination: Slowly add a solution of bromine (1.1-1.2 eq) in chloroform dropwise to the

cooled solution. Maintain the temperature below -70 °C during the addition. The reaction

progress can be monitored by TLC or GC-MS.

Quenching: Upon completion, quench the reaction by slowly adding a 10% aqueous solution

of sodium sulfite (Na₂SO₃) until the reddish-brown color of excess bromine disappears.

Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a

separatory funnel, add water, and extract the product into the organic layer. Separate the
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layers and extract the aqueous layer again with chloroform.

Washing and Drying: Combine the organic layers and wash sequentially with water and

saturated aqueous sodium chloride (brine). Dry the organic phase over anhydrous

magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.

Purify the resulting crude oil by silica gel column chromatography, typically using hexane as

the eluent, to yield pure 1-Bromo-4-cyclopropylbenzene.[2]

Applications in Drug Discovery & Advanced
Synthesis
The true value of 1-Bromo-4-cyclopropylbenzene lies in its utility as a versatile building block.

The bromine atom serves as a linchpin for introducing further complexity through various metal-

catalyzed cross-coupling reactions.

Role in the Synthesis of SGLT2 Inhibitors
1-Bromo-4-cyclopropylbenzene is a key starting material for the synthesis of Tofogliflozin, a

potent and selective SGLT2 inhibitor.[2] The synthetic pathway leverages the bromo-substituent

for a Sonogashira coupling reaction.

1-Bromo-4-cyclopropylbenzene

Coupled Intermediate

Sonogashira Coupling
(Pd catalyst, e.g., Pd(PPh₃)₄)

3-Butyn-1-ol

Further TransformationsMultiple Steps Tofogliflozin (SGLT2 Inhibitor)

Click to download full resolution via product page

Caption: Role of 1-Bromo-4-cyclopropylbenzene in Tofogliflozin synthesis.

This application highlights its strategic importance; the cyclopropylphenyl moiety is a common

pharmacophore in modern drug candidates, and 1-Bromo-4-cyclopropylbenzene provides an

efficient entry point for its incorporation. The bromine atom's reactivity allows for its participation
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in Suzuki, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, making it a

cornerstone intermediate for creating diverse molecular libraries.[12]

Safety, Handling, and Hazard Information
As with any laboratory chemical, proper handling and safety precautions are essential.

GHS Hazard Classification
1-Bromo-4-cyclopropylbenzene is classified with the following hazards:

Pictogram: GHS07 (Exclamation Mark)[4]

Signal Word: Warning[4]

Hazard Statements (H-Statements)[1][4]
H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Measures (P-Statements) & Handling[4][9]
[10]

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood. Ensure eyewash stations and safety showers are readily accessible.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield (OSHA 29 CFR

1910.133 or European Standard EN166).[8][13]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.[13]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

[8]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place

away from strong oxidizing agents.[4][8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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